![molecular formula C19H20N2O3 B6571947 2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide CAS No. 921812-65-9](/img/structure/B6571947.png)
2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide
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Overview
Description
2-ethoxy-N-(1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)benzamide, or 2-EOIBA, is a synthetic organic compound that is primarily used in scientific research. It has been studied for its potential applications in biochemical and physiological studies, as well as for its use as a lab experiment reagent.
Scientific Research Applications
2-EOIBA has been studied for its potential applications in scientific research. It has been used as an inhibitor of the enzyme monoamine oxidase-A (MAO-A), which plays an important role in the metabolism of neurotransmitters such as serotonin, dopamine, and norepinephrine. In addition, 2-EOIBA has been used as a reagent in lab experiments to study the effects of MAO-A inhibition on behavior and cognition.
Mechanism of Action
2-EOIBA is an inhibitor of MAO-A, which is an enzyme that breaks down neurotransmitters such as serotonin, dopamine, and norepinephrine. When MAO-A is inhibited, these neurotransmitters are not broken down, leading to increased levels in the brain. This can have effects on behavior and cognition, which is why 2-EOIBA is used in lab experiments to study these effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-EOIBA depend on the level of MAO-A inhibition. When MAO-A is inhibited, there is an increase in the levels of neurotransmitters in the brain, which can lead to increased alertness, improved mood, and increased mental energy. However, excessive inhibition of MAO-A can lead to serious side effects, such as increased blood pressure and heart rate, anxiety, and insomnia.
Advantages and Limitations for Lab Experiments
The use of 2-EOIBA in lab experiments has both advantages and limitations. One advantage is that it is an effective inhibitor of MAO-A, which allows researchers to study the effects of MAO-A inhibition on behavior and cognition. However, the use of 2-EOIBA in lab experiments can also be limited by its potential side effects, as excessive inhibition of MAO-A can lead to serious side effects.
Future Directions
There are a number of potential future directions for the use of 2-EOIBA in scientific research. One potential direction is to further study the effects of MAO-A inhibition on behavior and cognition. Additionally, 2-EOIBA could be used to study the effects of MAO-A inhibition on other physiological processes, such as metabolism and hormones. Finally, 2-EOIBA could be used to study the effects of MAO-A inhibition on neurological disorders, such as depression and anxiety.
Synthesis Methods
2-EOIBA can be synthesized via a multi-step process. The first step involves the reaction of 1-ethyl-2-oxo-2,3-dihydro-1H-indol-5-yl bromide with ethyl chloroformate in the presence of triethylamine to form a chloroformate ester. This chloroformate ester is then reacted with 2-ethoxybenzamide, which produces the desired product, 2-EOIBA, in high yields.
properties
IUPAC Name |
2-ethoxy-N-(1-ethyl-2-oxo-3H-indol-5-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3/c1-3-21-16-10-9-14(11-13(16)12-18(21)22)20-19(23)15-7-5-6-8-17(15)24-4-2/h5-11H,3-4,12H2,1-2H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVSVREONUNLECC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)CC2=C1C=CC(=C2)NC(=O)C3=CC=CC=C3OCC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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